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acid

Cat. No.: B044642 Get Quote

An In-Depth Technical Guide to 4'-Hydroxy-biphenyl-3-carboxylic Acid

This technical guide provides a comprehensive overview of 4'-Hydroxy-biphenyl-3-carboxylic
acid, tailored for researchers, scientists, and professionals in drug development. The document

details the molecule's physicochemical properties, experimental protocols for its synthesis and

analysis, and relevant safety information.

Core Molecular Properties
4'-Hydroxy-biphenyl-3-carboxylic acid, with the CAS Number 121629-21-8, is a biphenyl

derivative characterized by a carboxylic acid group and a hydroxyl group on separate phenyl

rings.[1][2] Its official IUPAC name is 3-(4-hydroxyphenyl)benzoic acid.[2] This compound is of

interest in various research fields due to its structural motifs, which are common in biologically

active molecules.

Physicochemical Data Summary
The fundamental quantitative properties of 4'-Hydroxy-biphenyl-3-carboxylic acid are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₃H₁₀O₃ [1][2]

Molecular Weight 214.22 g/mol [1][2][3]

Exact Mass 214.062994177 Da [2][3]

CAS Number 121629-21-8 [1][2]

IUPAC Name
3-(4-hydroxyphenyl)benzoic

acid
[2]

Common Synonyms
4'-Hydroxybiphenyl-3-

carboxylic acid
[2]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

The following sections provide protocols for the synthesis and analytical determination of

biphenyl carboxylic acid derivatives, adapted from established methods.

Synthesis Protocol: Suzuki Coupling Approach
A common method for synthesizing biphenyl compounds is the Suzuki coupling reaction. This

protocol outlines a general workflow for the synthesis of 4'-Hydroxy-biphenyl-3-carboxylic
acid from commercially available precursors.

Objective: To synthesize 4'-Hydroxy-biphenyl-3-carboxylic acid via a palladium-catalyzed

Suzuki coupling reaction.

Materials:

3-Bromobenzoic acid

(4-Hydroxyphenyl)boronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)
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Potassium carbonate (K₂CO₃)

Solvent: 1,4-Dioxane and Water (4:1 mixture)

Hydrochloric acid (HCl), 1M solution

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Nitrogen or Argon gas supply

Procedure:

Reaction Setup: In a round-bottom flask, combine 3-bromobenzoic acid (1.0 eq), (4-

hydroxyphenyl)boronic acid (1.2 eq), and potassium carbonate (3.0 eq).

Catalyst Addition: Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq) to the

flask.

Solvent and Degassing: Add the 1,4-dioxane/water solvent mixture. Degas the mixture by

bubbling nitrogen or argon through it for 15-20 minutes to create an inert atmosphere.

Reaction: Heat the mixture to reflux (approximately 80-90°C) and maintain for 12-16 hours

with constant stirring. Monitor the reaction progress using Thin Layer Chromatography

(TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the

solution to a pH of ~2 using 1M HCl, which will precipitate the carboxylic acid product.

Extraction: Extract the aqueous mixture three times with ethyl acetate.

Washing: Combine the organic layers and wash sequentially with water and then brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: Purify the resulting crude solid by recrystallization or column chromatography to

obtain pure 4'-Hydroxy-biphenyl-3-carboxylic acid.
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Diagram 1: Suzuki Coupling Synthesis Workflow.

Analytical Protocol: RP-HPLC Quantification
To determine the purity and concentration of 4'-Hydroxy-biphenyl-3-carboxylic acid, a

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is suitable.[4][5]

Objective: To quantify the concentration and assess the purity of a sample containing 4'-
Hydroxy-biphenyl-3-carboxylic acid.

Instrumentation & Materials:

HPLC system with a UV detector

C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

Mobile Phase A: Water with 0.1% Trifluoroacetic acid (TFA)

Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic acid (TFA)

Reference standard of 4'-Hydroxy-biphenyl-3-carboxylic acid

Sample dissolved in a suitable solvent (e.g., Acetonitrile/Water)

Procedure:
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Standard Preparation: Prepare a stock solution of the reference standard at a known

concentration (e.g., 1 mg/mL). Create a series of calibration standards by serial dilution.

Sample Preparation: Dissolve the sample to be analyzed in the mobile phase or a

compatible solvent to an expected concentration within the calibration range. Filter the

sample through a 0.22 µm syringe filter.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection Wavelength: Set based on the UV absorbance maximum of the compound

(typically determined by a UV scan).

Column Temperature: 30°C

Gradient Elution:

0-2 min: 10% B

2-15 min: Linear gradient from 10% to 90% B

15-17 min: Hold at 90% B

17-18 min: Return to 10% B

18-25 min: Re-equilibration at 10% B

Data Analysis:

Run the calibration standards to generate a calibration curve (Peak Area vs.

Concentration).

Inject the sample and record the chromatogram.
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Identify the peak for 4'-Hydroxy-biphenyl-3-carboxylic acid based on its retention time

compared to the standard.

Calculate the concentration in the sample using the calibration curve. Purity can be

assessed by the area percentage of the main peak relative to all peaks in the

chromatogram.
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Diagram 2: RP-HPLC Analytical Workflow.
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Biological and Chemical Activity
4'-Hydroxy-biphenyl-3-carboxylic acid is noted for its acidic character and its ability to act as

a potent regulator of the mesomorphic properties of other molecules like 3-hydroxybenzoic

acid. It has also been shown to induce dehydrogenation reactions with certain polyfluoroalkyl

compounds, highlighting its chemical reactivity. While specific signaling pathway interactions

are not extensively documented in public literature, the biphenyl scaffold is a well-known

privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. Its

structural similarity to other biologically active compounds suggests potential for further

investigation in drug discovery programs.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4'-Hydroxy-biphenyl-3-carboxylic acid is associated with the following hazards:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Standard laboratory safety precautions should be taken when handling this compound. This

includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a

lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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